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Compound of Interest

Compound Name: Triphenylcarbinol

Cat. No.: B194598

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive information on the Chemical Abstracts Service
(CAS) number and detailed safety data for triphenylcarbinol (also known as
triphenylmethanol or trityl alcohol). The information is compiled and presented to meet the
needs of professionals in research and development, ensuring safe handling and application.

CAS Number: 76-84-6[1][2]121[41[516][71[81[°]

Chemical and Physical Properties

Triphenylcarbinol is a white, crystalline solid organic compound. It is characterized by the
following properties:
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Property Value Source(s)
Molecular Formula C19H160 [L12113151181191
Molecular Weight 260.33 g/mol [11031[81[9]
Melting Point 160 - 164 °C [1113114118]
Boiling Point 360 °C [1]I31[4][61[8]
Insoluble in water. Soluble in
- ethanol, diethyl ether,
Solubility . . [2][9][10]
benzene, and glacial acetic
acid.
White to off-white crystalline
Appearance [41[9]

powder.

Safety and Hazard Information

While extensive toxicological properties have not been thoroughly investigated,

triphenylcarbinol is classified with specific hazards under the Globally Harmonized System

(GHS).[1]8]

o Hazard Precautionary
Hazard Category GHS Classification
Statement(s) Statement(s)
) P264, P280,
. o H315: Causes skin
Skin Irritation Category 2 S P302+P352,
irritation
P332+P313, P362
) P280,
o H319: Causes serious
Eye Irritation Category 2A L P305+P351+P338,
eye irritation
P337+P313
) o H335: May cause P261, P271,
Respiratory Irritation STOT SE Category 3 ) o
respiratory irritation P304+P340, P312

STOT SE: Specific Target Organ Toxicity - Single Exposure
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Many safety data sheets note that comprehensive toxicological, ecological, and persistence
data are not available for this compound.[1][8]

Experimental Protocols for Safe Handling

The following protocols are synthesized from safety data sheets to ensure the safe use of
triphenylcarbinol in a laboratory setting.

Personal Protective Equipment (PPE)

A risk assessment should be conducted before handling. The following PPE is recommended:

o Eye/Face Protection: Wear safety glasses with side-shields conforming to EN166 (EU) or
NIOSH (US) approved standards.[1][8]

 Skin Protection:
o Handle with chemical-resistant gloves (e.qg., nitrile rubber) inspected prior to use.[1][8]
o Use proper glove removal technique to avoid skin contact.[1][3]
o Wear a lab coat or other appropriate protective clothing to prevent skin exposure.[4]

o Respiratory Protection: Under normal use conditions with adequate ventilation, respiratory
protection is not typically required.[1][4] If dust formation is likely or ventilation is inadequate,
use a NIOSH-approved particulate respirator (e.g., N95).[8]

First Aid Measures

« If Inhaled: Move the person to fresh air. If the individual is not breathing, provide artificial
respiration. Consult a physician.[1][8][9]

» In Case of Skin Contact: Immediately wash the affected area with soap and plenty of water. If
skin irritation occurs, seek medical advice or attention.[1][8][9]

e In Case of Eye Contact: Rinse cautiously with water for several minutes.[9] Remove contact
lenses if present and easy to do so. Continue rinsing. If eye irritation persists, get medical
attention.[1][9]
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 If Swallowed: Rinse the mouth with water. Never give anything by mouth to an unconscious
person.[1][8] Call a poison control center or physician if you feel unwell.[9]

Fire-Fighting Measures

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide (COz2).[1][4][8]

» Specific Hazards: The compound is a non-combustible solid.[9] However, thermal
decomposition can produce hazardous carbon oxides (CO, COz2).[4][8]

» Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)
and full protective gear.[1][4][8]

Accidental Release Measures

o Personal Precautions: Use personal protective equipment. Avoid dust formation and
inhalation of dust. Ensure adequate ventilation.[1][8]

o Environmental Precautions: Do not let the product enter drains or waterways.[8]

e Cleanup Protocol:

o

Contain the spill.

o

Carefully sweep or shovel the solid material into a suitable, closed container for disposal.

[1]

o

To minimize airborne dust, you may wipe up the spill with a damp paper towel.[9]

[¢]

Wash the spill site thoroughly after the material has been collected.[9]

Handling and Storage

» Safe Handling: Avoid contact with skin, eyes, and clothing.[8] Avoid the formation of dust and
aerosols. Use only in areas with appropriate exhaust ventilation.[1][8]

o Storage Conditions: Store in a cool, dry, and well-ventilated place.[1][9] Keep the container
tightly closed to prevent moisture absorption and contamination.[1][9]
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Visualized Workflow

The following diagram illustrates the logical workflow for the safe handling of triphenylcarbinol
in a research environment, from initial preparation to final waste disposal.

Preparation & Risk Assessment

roceed if safe
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'
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(Segregated Chemical Waste)

Click to download full resolution via product page

Caption: Safe handling workflow for triphenylcarbinol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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